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Compound of Interest

Compound Name: 2-Chloro-4-hydrazinopyrimidine

Cat. No.: B1339531 Get Quote

Application Notes and Protocols for 2-Chloro-4-
hydrazinopyrimidine
Document ID: ANP-CHP-202512 Version: 1.0 For: Researchers, scientists, and drug

development professionals

Section 1: Chemical Identification and Properties
This section summarizes the key physical and chemical properties of 2-Chloro-4-
hydrazinopyrimidine.

Table 1: Chemical Identity and Physical Properties
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Property Value Reference

CAS Number 52476-87-6 [1][2]

Molecular Formula C₄H₅ClN₄ [1][3]

Molecular Weight 144.56 g/mol [1][3]

Appearance White solid [3]

Melting Point 175-176 °C [1][2][3]

Boiling Point
406.266 °C at 760 mmHg

(Predicted)
[1]

Density 1.53 g/cm³ (Predicted) [1]

| Flash Point | 199.503 °C (Predicted) |[1] |

Section 2: Hazard Identification and Safety
Precautions
While specific toxicity data for 2-Chloro-4-hydrazinopyrimidine is largely unavailable, its

structural motifs (chlorinated pyrimidine, hydrazine) suggest that it should be handled as a

hazardous substance.[1][4] Precautions are based on data from structurally similar compounds

and general chemical safety principles.

Table 2: GHS Hazard Information (Based on Analogous Compounds)
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Hazard Class Category Hazard Statement Reference

Acute Toxicity, Oral Category 4
H302: Harmful if
swallowed

[5][6][7]

Acute Toxicity, Dermal Category 4
H312: Harmful in

contact with skin
[5][7]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[5][8]

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation
[5][6][8]

Acute Toxicity,

Inhalation
Category 4

H332: Harmful if

inhaled
[5]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[5][8]

Note: These classifications are for analogous compounds and should be used for precautionary

guidance. The specific toxicology of 2-Chloro-4-hydrazinopyrimidine has not been fully

determined.[4]

Recommended Personal Protective Equipment (PPE)
A comprehensive assessment of PPE is critical before handling this compound.

Eye/Face Protection: Wear tightly fitting safety goggles conforming to EN 166 (EU) or NIOSH

(US) standards.[4][9]

Skin Protection: Wear a lab coat and chemically impervious gloves (e.g., nitrile). Wear

appropriate protective clothing to prevent skin exposure.[1][9][10]

Respiratory Protection: All handling of the solid or solutions should be conducted in a

certified chemical fume hood to avoid dust and vapor inhalation.[8][9] If exposure limits are

exceeded, a full-face respirator may be required.[4]

Hand Hygiene: Wash hands thoroughly with soap and water after handling.[6][9]
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Caption: Required PPE and workflow for safely handling the compound.

Section 3: Protocols for Handling and Storage
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General Handling Protocol
Risk Assessment: Before beginning work, review this document and the relevant Safety Data

Sheet (SDS).

Engineering Controls: Perform all manipulations of the solid compound or its solutions inside

a certified chemical fume hood to minimize inhalation exposure.[1][10]

Weighing: Tare a suitable container on an analytical balance inside the fume hood or in a

ventilated balance enclosure. Carefully transfer the solid, avoiding the creation of dust.[1]

Dissolution: If preparing a solution, add the solvent to the solid slowly.

Post-Handling: After use, decontaminate all surfaces and equipment. Dispose of

contaminated PPE and materials according to the waste protocol in Section 5.

Storage Protocol
Conditions: Store in a tightly sealed container in a dry, cool, and well-ventilated area.[1][10]

For long-term stability, storage in a freezer at or below -20°C under an inert atmosphere is

recommended.[2][3]

Incompatibilities: Keep away from strong oxidizing agents and strong acids.[11]

Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and

appropriate hazard warnings.

Section 4: Emergency Procedures
Immediate and appropriate action is crucial in the event of an accidental exposure or spill.

First-Aid Measures
Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[4][8]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.
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[4][8]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate

medical attention.[2][4][8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[4][9]

Spill Clean-up Protocol
Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: Wearing full PPE, prevent the further spread of the spill.

Absorb/Collect: For a solid spill, carefully sweep up the material, avoiding dust formation,

and place it into a sealed container for hazardous waste.[9] For a liquid spill, cover with an

inert absorbent material (e.g., vermiculite, sand), collect, and place into the waste container.

Decontaminate: Clean the spill area thoroughly with a suitable decontaminating agent and

wash with soap and water.

Dispose: Label the container as "Hazardous Waste" and dispose of it according to the

protocol in Section 5.
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Caption: Logical workflow for responding to emergency situations.

Section 5: Waste Disposal Protocol
All waste containing 2-Chloro-4-hydrazinopyrimidine must be treated as hazardous waste.
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Containerization: Collect all waste (unreacted material, contaminated consumables, spill

clean-up debris) in a designated, compatible, and clearly labeled hazardous waste container.

[11][12] The container must be kept sealed when not in use.[12]

Labeling: The waste container must be labeled with "Hazardous Waste" and list all chemical

constituents by their full name and approximate percentages.[12]

Storage: Store the waste container in a designated, secure, and well-ventilated secondary

containment area, away from incompatible materials.[12]

Disposal: Arrange for pick-up and disposal through a licensed hazardous waste disposal

company, in accordance with all local, state, and federal regulations.[11] Do not dispose of

this chemical down the drain.[9]

Section 6: Application Notes and Representative
Protocol
Application in Chemical Synthesis
2-Chloro-4-hydrazinopyrimidine serves as a versatile chemical intermediate for the synthesis

of more complex heterocyclic compounds.[3] The presence of a reactive chlorine atom at the

C2 position and a nucleophilic hydrazine group at the C4 position allows for a variety of

chemical transformations. It is a key building block for producing substituted pyrimidines, fused

pyrimidines (like triazolopyrimidines), and purine analogs, many of which are investigated for

potential biological activities, including antimicrobial and anticancer properties.[3][13][14][15]
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Caption: Role as an intermediate in synthesizing bioactive compounds.

Representative Protocol: Synthesis of a Pyrazolyl-
pyrimidine Derivative
The following is a representative, non-optimized protocol based on general procedures for

reacting hydrazinopyrimidines with 1,3-dicarbonyl compounds.[13]

Objective: To demonstrate the use of 2-Chloro-4-hydrazinopyrimidine as a precursor in a

cyclocondensation reaction.

Materials:
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2-Chloro-4-hydrazinopyrimidine

Acetylacetone (2,4-pentanedione)

Absolute Ethanol

Concentrated Hydrochloric Acid (catalyst)

Round-bottom flask with reflux condenser

Stir plate and magnetic stir bar

Procedure:

In a round-bottom flask equipped with a magnetic stir bar, suspend 2-Chloro-4-
hydrazinopyrimidine (1.0 eq) in absolute ethanol.

Add acetylacetone (1.1 eq) to the suspension.

Add a catalytic amount (e.g., 2-3 drops) of concentrated hydrochloric acid to the mixture.

Attach a reflux condenser and heat the mixture to reflux with vigorous stirring.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, allow the reaction mixture to cool to room temperature.

If a precipitate forms, collect the solid product by vacuum filtration. If no precipitate forms, the

solvent may need to be removed under reduced pressure.

Wash the collected solid with cold ethanol to remove unreacted starting materials.

Dry the product under vacuum.

Characterize the final product using appropriate analytical techniques (e.g., NMR, Mass

Spectrometry, Melting Point).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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